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Compound of Interest

Compound Name: 2-Phenoxyethyl methacrylate

Cat. No.: B083153

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenoxyethyl methacrylate (2-PEMA) is a monofunctional methacrylate monomer utilized
in the formulation of various polymers and resins. Its applications span across industries,
including as a component in dental and medical materials, coatings, and adhesives.
Understanding the biocompatibility and potential toxicity of 2-PEMA is crucial for ensuring the
safety and efficacy of end-products intended for biomedical applications. This technical guide
provides a comprehensive overview of the available toxicological data for 2-PEMA, including
summaries of quantitative data, detailed experimental methodologies for key toxicological
assays, and visualizations of experimental workflows.

Chemical and Physical Properties
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Property Value

CAS Number 10595-06-9

Molecular Formula C12H1403

Molecular Weight 206.24 g/mol
Appearance Colorless liquid

Boiling Point 295.5 °C at 760 mmHg
Density 1.08 g/cm3

Solubility Insoluble in water

Biocompatibility and Toxicity Data

The biocompatibility and toxicity of 2-PEMA have been evaluated through various in vivo and in
vitro studies. The following sections summarize the key findings.

Acute Toxicity

Acute toxicity studies assess the potential for adverse effects to occur within a short period
after a single exposure to a substance.

Endpoint Species Route Value Classification
May be harmful if
LD50 Rat Oral 4,450 mg/kg
swallowed[1]
No deaths
LDO Rat Dermal > 2,000 mg/kg
occurred[1]
Irritation

Irritation studies evaluate the potential of a substance to cause reversible inflammatory effects
on skin and eyes.
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Endpoint Species Exposure Result Classification
) o ) Irritation Index: Causes mild skin
Skin Irritation Rabbit 24 h o
0.7 -3.2/8 irritation[1]
o ] S Causes mild eye
Eye Irritation Rabbit - Mild irritation o
irritation[1]
Sensitization
Sensitization is an immunological reaction of the skin following repeated exposure to a
substance.
Test Species Result Classification
Local Lymph Node M Produced an allergic May cause an allergic
ouse
Assay (LLNA) reaction skin reaction[1]

Note: Specific quantitative data such as the EC3 value (Effective Concentration for a 3-fold
stimulation index) from the LLNA study were not available in the reviewed literature.

Genotoxicity

Genotoxicity tests are designed to detect direct or indirect damage to DNA. Currently, there is
limited specific data available for the genotoxicity of 2-PEMA. One source states "No data
available" for germ cell mutagenicity[1].

In the absence of direct data, information from structurally related compounds can provide
insights. For the related compound 2-phenoxyethanol, several in vitro and in vivo studies,
including the bacterial reverse mutation assay (Ames test), mammalian cell cytogenetics, and
mouse micronucleus assay, have shown no evidence of genotoxicity[2].

In Vitro Cytotoxicity

Specific in vitro cytotoxicity data, such as IC50 values for 2-PEMA on various cell lines (e.g.,
L929, BALB/c 3T3, CHO), were not found in the public domain during the literature search for
this guide. This represents a significant data gap in the toxicological profile of this compound.
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Experimental Protocols

Detailed methodologies for standard toxicological assays are crucial for the interpretation and
replication of study results. The following sections describe the general protocols for key
experiments relevant to the assessment of 2-PEMA.

Acute Dermal Toxicity (OECD 402)

The acute dermal toxicity test provides information on the health hazards likely to arise from a
short-term dermal exposure to a substance.

Animal Preparation Dose Application Obse(ril:t:;n;erlod i NS
(e.g., Rat, Rabbit) (2000 mg/kg limit test) 2a-hour Exposure |8~ oo c“m"':aj i e a'w“a'l’sy
Shave test site Semi-occlusive dressing body weight

Animal Preparation
(Albino Rabbit)
Shave test site

Patch Application
(0.5 mL or 0.5 g of test substance)
Semi-occlusive dressing

Observation
4-hour Exposure  |—>| (1, 24, 48, 72 hours) |
Score for erythema and edema
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(Up to 14 days for reversibility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methacrylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083153#biocompatibility-and-toxicity-data-for-2-
phenoxyethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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